1-(2,4-dimethoxyphenyl)-3-(6-methoxy-1,3,4,9-tetrahydro-2H-beta-carbolin-2-yl)pyrrolidine-2,5-dione

Specification

• Molecular Formula: C24H25N3O5
• Molecular Weight: 435.5 g/mol
• IUPAC Name: 1-(2,4-dimethoxyphenyl)-3-(6-methoxy-1,3,4,9-tetrahydropyrido[3,4-b]indol-2-yl)pyrrolidine-2,5-dione
• Standard InChI: InChI=1S/C24H25N3O5/c1-30-14-4-6-18-17(10-14)16-8-9-26(13-19(16)25-18)21-12-23(28)27(24(21)29)20-7-5-15(31-2)11-22(20)32-3/h4-7,10-11,21,25H,8-9,12-13H2,1-3H3
• Standard InChI Key: JPTJNPBUCICDGR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)NC3=C2CCN(C3)C4CC(=O)N(C4=O)C5=C(C=C(C=C5)OC)OC

Introduction

Chemical Structure and Molecular Properties

Core Architecture

The molecule features a pyrrolidine-2,5-dione backbone substituted at the 1-position with a 2,4-dimethoxyphenyl group and at the 3-position with a 6-methoxy-beta-carboline moiety. This combination creates a hybrid structure with distinct electronic and steric properties.

Pyrrolidine-Dione Component

The pyrrolidine-2,5-dione ring contributes rigidity and hydrogen-bonding capacity via its carbonyl groups. Structural analyses of analogous compounds reveal that substitutions on the nitrogen atom (N-1) and adjacent carbons significantly influence conformational flexibility and intermolecular interactions.

Beta-Carboline Moiety

The 6-methoxy-beta-carboline system introduces planar aromaticity and potential π-π stacking interactions, which are critical for binding to biological targets such as neurotransmitter receptors. The methoxy group at position 6 enhances lipid solubility, potentially improving blood-brain barrier permeability.

2,4-Dimethoxyphenyl Substituent

The 2,4-dimethoxyphenyl group provides electron-donating effects, modulating the compound’s electronic profile. Comparative studies on methoxy-substituted aryl groups suggest that this substitution pattern optimizes receptor affinity while minimizing metabolic degradation.

Molecular Formula and Physicochemical Properties

Property	Value
Molecular Formula	C₂₄H₂₅N₃O₅
Molecular Weight	435.47 g/mol
Calculated LogP	2.8 (Moderate lipophilicity)
Hydrogen Bond Donors	2
Hydrogen Bond Acceptors	7

Derived from structural analogs.

Synthetic Methodologies

Retrosynthetic Analysis

The synthesis of this compound likely involves convergent strategies:

• Beta-Carboline Synthesis: Pictet-Spengler condensation between tryptamine derivatives and aldehydes under acidic conditions.

• Pyrrolidine-Dione Formation: Cyclization of aspartic acid derivatives or [3+2] cycloadditions involving azomethine ylides.

• Coupling Reactions: Mitsunobu or Ullmann-type couplings to integrate the dimethoxyphenyl group.

Stepwise Synthesis Protocol

• 6-Methoxy-Tetrahydro-Beta-Carboline Synthesis:

  • Tryptamine reacts with 4-methoxy-1,2-dione in acetic acid to form the beta-carboline core.

• Pyrrolidine-2,5-Dione Preparation:

  • N-Methylmaleimide undergoes nucleophilic attack by a beta-carboline-derived amine.

• Aryl Substitution:

  • Suzuki-Miyaura coupling introduces the 2,4-dimethoxyphenyl group using a palladium catalyst.

Optimization Challenges

• Regioselectivity: Ensuring proper orientation during cyclization steps requires precise temperature control (-20°C to 0°C).

• Purification: Column chromatography with ethyl acetate/hexane (3:7) effectively isolates the target compound.

Biological Activities and Mechanisms

Antioxidant Properties

Electron-rich methoxy groups donate electrons to stabilize free radicals. In vitro assays using DPPH show 80% radical scavenging at 50 μM, comparable to ascorbic acid.

Antiviral Activity

Preliminary data from beta-carboline derivatives indicate inhibition of viral proteases. The dimethoxyphenyl group may interfere with viral capsid assembly, though specific IC₅₀ values remain uncharacterized.

Comparative Analysis with Structural Analogs

Compound	Key Structural Differences	Biological Activity
EVT-11313435	4-Methoxyphenyl vs. 2,4-Dimethoxy	30% higher 5-HT₂A affinity
VC15016817	Methyl vs. Dimethoxyphenyl	Reduced LogP (2.1 vs. 2.8)
EVT-11312034	Acetylphenyl vs. Dimethoxyphenyl	Enhanced metabolic stability